(2,8,16-Trihydroxy-5,5,9-trimethyl-14-methylidene-15-oxo-12-tetracyclo[11.2.1.01,10.04,9]hexadecanyl) acetate

• IUPAC Name: (2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidene-15-oxo-12-tetracyclo[11.2.1.01,10.04,9]hexadecanyl) acetate
• InChI: InChI=1S/C22H32O6/c1-10-17-12(28-11(2)23)8-14-21(5)13(20(3,4)7-6-15(21)24)9-16(25)22(14,18(10)26)19(17)27/h12-17,19,24-25,27H,1,6-9H2,2-5H3
• InChI Key: VAAUVQKKXHANPM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1CC2C3(C(CCC(C3CC(C24C(C1C(=C)C4=O)O)O)(C)C)O)C
• Molecular Formula: C22H32O6
• Molecular Weight: 392.5 g/mol

Description

CID 3809502 is a natural product found in Isodon japonicus and Isodon excisus with data available.

Scientific Research Applications

Anti-Inflammatory Properties

. .

Traditional Medicine

. The presence of Excisanin B and other diterpenoids in this plant could contribute to its medicinal properties.

Cytotoxic Properties

. This suggests potential applications in the development of new anticancer drugs.

Neuroprotective Activities

. While specific studies on Excisanin B are not mentioned, it’s possible that it may also have similar properties due to its structural similarity to these compounds.

Potential Inhibition of AKT Signaling Pathway

. Given the structural similarities between Excisanin A and B, it’s possible that Excisanin B may also have similar effects, but further research would be needed to confirm this.

Potential Enhancement of Chemotherapeutic Efficacy

. Again, while this is not directly linked to Excisanin B, the structural similarities between the two compounds suggest that Excisanin B may also have potential applications in enhancing the efficacy of chemotherapy drugs.

Mechanism of Action

Excisanin B, also known as (2,8,16-trihydroxy-5,5,9-trimethyl-14-methylidene-15-oxo-12-tetracyclo[11.2.1.01,10.04,9]hexadecanyl) acetate, is a diterpenoid compound . This article will cover its target of action, mode of action, biochemical pathways, pharmacokinetics, result of action, and action environment.

Target of Action

A related compound, excisanin a, has been shown to inhibit pkb/akt kinase activity

Mode of Action

The exact mode of action of Excisanin B is currently unknown. Based on the action of excisanin a, it can be hypothesized that excisanin b may interact with its targets to induce apoptosis in tumor cells . This is speculative and requires further investigation.

Biochemical Pathways

Excisanin a has been shown to inhibit the pkb/akt signaling pathway . This pathway is involved in a wide variety of biological processes, including cell proliferation, differentiation, apoptosis, glucose metabolism, and tumorigenesis .

Result of Action

Excisanin a has been shown to inhibit the proliferation of certain tumor cells and induce apoptosis . It is possible that Excisanin B may have similar effects, but this requires further investigation.

Q & A

Q1: What is the biological activity of Excisanin B?

A1: Excisanin B, a diterpenoid isolated from the plant Isodon excisoides, has shown promising tyrosinase inhibitory activity. [, ] Tyrosinase is an enzyme involved in melanin production, and its inhibitors are of interest for treating hyperpigmentation disorders. []

Q2: How does Excisanin B compare to other known tyrosinase inhibitors?

A2: Research suggests that Excisanin B exhibits a binding energy to tyrosinase lower than resveratrol, a well-known tyrosinase inhibitor. [] Additionally, its IC50 value (a measure of inhibitory potency) is 142 μmol/mL, which is lower than that of resveratrol (183 μmol/mL). [] This indicates that Excisanin B possesses potent tyrosinase inhibitory activity, potentially even greater than resveratrol.

Q3: How was Excisanin B identified as a potential tyrosinase inhibitor?

A3: Scientists employed a combination of advanced techniques to identify and validate Excisanin B's bioactivity. Initially, they used ultrafiltration coupled with ultra-liquid chromatography mass spectrometry (UHPLC/MS) to screen and identify potential tyrosinase inhibitors from Isodon excisoides extracts. [] Molecular docking simulations were then employed to predict the binding affinity of identified compounds to tyrosinase. [] Finally, enzyme inhibition assays were conducted to experimentally determine the IC50 values of promising candidates, confirming the in silico predictions. []

Q4: Are there other diterpenoids similar to Excisanin B with potential biological activity?

A4: Yes, research on Isodon japonicus, a plant from the same genus as Isodon excisoides, led to the isolation of five new and ten known ent-kaurane diterpenoids, including Lasiokaurin. [] These compounds were investigated for their inhibitory effects on nitric oxide production in murine macrophage RAW264.7 cells, demonstrating the potential of this class of compounds for various biological activities. [] This highlights the rich chemical diversity and therapeutic potential of diterpenoids found within the Isodon genus.